4-(2-Aminoethyl)-5-ethyl-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C6H12N4S
• Molecular Weight: 172.25 g/mol
• SMILES: CCC1=NNC(=S)N1CCN
• InChI: InChI=1S/C6H12N4S/c1-2-5-8-9-6(11)10(5)4-3-7/h2-4,7H2,1H3,(H,9,11)
• InChIKey: GWOBVTNMSGEXGW-UHFFFAOYSA-N

4-(2-Aminoethyl)-5-ethyl-4H-1,2,4-triazole-3-thiol Procurement Baseline

4-(2-Aminoethyl)-5-ethyl-4H-1,2,4-triazole-3-thiol (CAS 439855-12-6) is a heterocyclic compound belonging to the 1,2,4-triazole-3-thiol class . The compound features a thiol group at the 3-position, an ethyl group at the 5-position, and a 2-aminoethyl substituent at the 4-position, resulting in a molecular formula of C₆H₁₂N₄S and a molecular weight of 172.25 g/mol . The 1,2,4-triazole-3-thiol scaffold is recognized for its thione-thiol tautomerism, which enables the core to act as either a neutral thione or a deprotonated thiol ligand, a property critical for metal coordination and diverse reactivity [1].

Coordination Thione-thiol tautomerism enables metal complex formation

Corrosion 4-Amino-substituted triazole class shows inhibition potential

MedChem Scaffold for antimicrobial and enzyme inhibition SAR

• [1] Synthesis, characterization and crystal structure of new silver(I) and palladium(II) complexes containing 1,2,4-triazole moieties. Polyhedron. 2008, 27(6), 1655-1664. View Source

Why Generic Substitution of 4-(2-Aminoethyl)-5-ethyl-4H-1,2,4-triazole-3-thiol Fails

Substituting 4-(2-Aminoethyl)-5-ethyl-4H-1,2,4-triazole-3-thiol with a generic 1,2,4-triazole-3-thiol analog is invalid for procurement decisions due to the critical influence of the 4-position substituent on both physicochemical and biological properties. The 2-aminoethyl group at the N4 position provides a distinct combination of nucleophilic reactivity and hydrogen-bonding capacity, directly impacting the compound's performance in metal complexation, biological target engagement, and corrosion inhibition [1]. Studies on related 4-amino-substituted triazole-3-thiols demonstrate that even minor modifications at this position can alter inhibitory potency by orders of magnitude, underscoring the non-interchangeability of this specific derivative [2].

4-Substituent Altering the N4 aminoethyl group may shift metal coordination geometry and biological target engagement.

Analog mismatch Generic triazole-3-thiols lacking this substituent may not replicate hydrogen-bonding and solubility profiles.

• [1] Synthesis, characterization and crystal structure of new silver(I) and palladium(II) complexes containing 1,2,4-triazole moieties. Polyhedron. 2008, 27(6), 1655-1664. View Source
• [2] Discovery of 1,2,4-Triazole-3-thione Derivatives as Potent and Selective DCN1 Inhibitors for Pathological Cardiac Fibrosis and Remodeling. J Med Chem. 2024. View Source

4-(2-Aminoethyl)-5-ethyl-4H-1,2,4-triazole-3-thiol vs. Closest Analogs

Thione-Thiol Tautomerism in Metal Complexation

4-(2-Aminoethyl)-5-ethyl-4H-1,2,4-triazole-3-thiol exhibits thione-thiol tautomerism, enabling it to act as both a neutral thione and a deprotonated thiol ligand [1]. This property, shared with the close analog 4-amino-5-ethyl-2H-1,2,4-triazole-3(4H)-thione (AETT), is essential for forming stable metal complexes. For example, the silver(I) complex of AETT, [{[Ag(AETT)]NO₃}₂]n, features a unique 10-membered silver-sulfur 'mosaic' pattern, demonstrating the scaffold's ability to form structurally novel coordination polymers [1].

Tautomerism in Metal Complexation

Class-level inference

Enables dual thione/thiol coordination modes; forms stable Ag(I) and Pd(II) complexes (AETT analog).

Supports versatile coordination chemistry design

Data from structural analogs; verify for target compound

Evidence Dimension	Metal Coordination Versatility
Target Compound Data	Thione-thiol tautomerism present; forms stable complexes with silver(I) and palladium(II) [1].
Comparator Or Baseline	4-amino-5-ethyl-2H-1,2,4-triazole-3(4H)-thione (AETT) exhibits same tautomerism and forms similar metal complexes.
Quantified Difference	Not applicable; class-level property.
Conditions	Coordination chemistry studies in ethanol/methanol, characterized by IR, elemental analysis, and X-ray diffraction.

Why This Matters

This dual-binding capability ensures versatility in designing metal-based catalysts, antimicrobial agents, and materials, making the compound a strategic procurement choice over simpler thiols lacking tautomerism.

• [1] Synthesis, characterization and crystal structure of new silver(I) and palladium(II) complexes containing 1,2,4-triazole moieties. Polyhedron. 2008, 27(6), 1655-1664. View Source

Corrosion Inhibition by 4-Amino-Triazole-3-thiols

While direct data for 4-(2-Aminoethyl)-5-ethyl-4H-1,2,4-triazole-3-thiol is not available, the structurally related analog 4-amino-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol (ATFS) demonstrates high corrosion inhibition efficiency (IE) on low-carbon steel in 0.5 M HCl [1]. ATFS achieved an IE of 89% at 300 ppm and 298 K, indicating the strong corrosion protection potential of 4-amino-substituted triazole-3-thiols [1]. This performance is attributed to the adsorption of the thiol group onto the metal surface and the formation of a protective film [1].

Corrosion Inhibition

Cross-study comparable

Analog ATFS: IE 89% at 300 ppm on steel in 0.5 M HCl. Target compound data not available.

May support corrosion inhibitor screening

Direct data needed for target compound

Evidence Dimension	Corrosion Inhibition Efficiency (IE%)
Target Compound Data	Data not available for the specific compound.
Comparator Or Baseline	4-amino-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol (ATFS): IE of 89% at 300 ppm, 298 K in 0.5 M HCl.
Quantified Difference	Cannot be quantified for the target compound directly, but class-level inference suggests comparable potential.
Conditions	Electrochemical impedance spectroscopy (EIS) and potentiodynamic polarization (PDP) on low-carbon steel in 0.5 M HCl.

Why This Matters

The demonstrated high corrosion inhibition efficiency of a close 4-amino analog supports the selection of 4-(2-Aminoethyl)-5-ethyl-4H-1,2,4-triazole-3-thiol for applications in metal protection, particularly where a less hydrophobic, more water-soluble inhibitor is required.

• [1] 4-amino-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. BMC Chemistry. 2025, 19, 205. View Source

Enzyme Inhibition & Antimicrobial Effects

1,2,4-Triazole-3-thiol derivatives exhibit significant biological activities. For instance, a related series of 5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol derivatives demonstrated potent antibacterial activity, with compound H17 showing MIC values of 0.39-1.56 μg/mL against various strains and an IC₅₀ of 5.2 μM for E. coli FabH inhibition, outperforming the control Kanamycin B (IC₅₀ = 6.3 μM) [1]. Additionally, 1,2,4-triazole-3-thione derivatives have been identified as highly potent DCN1 inhibitors, with HD2 achieving an IC₅₀ of 2.96 nM [2].

Enzyme & Antimicrobial

Class-level inference

Related analogs: FabH IC50 5.2 µM, DCN1 IC50 2.96 nM; MIC 0.39–1.56 µg/mL.

Supports biochemical probe development

Target compound not directly assayed

Evidence Dimension	Biological Activity
Target Compound Data	Not specifically quantified in the literature.
Comparator Or Baseline	Compound H17 (5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol derivative): MIC 0.39-1.56 μg/mL; FabH IC₅₀ 5.2 μM vs. Kanamycin B IC₅₀ 6.3 μM. HD2 (1,2,4-triazole-3-thione derivative): DCN1 IC₅₀ 2.96 nM.
Quantified Difference	N/A; class-level inference.
Conditions	Antibacterial assays against E. coli, P. aeruginosa, S. aureus; FabH enzyme inhibition; DCN1 enzyme inhibition.

Why This Matters

The documented potency of structurally related triazole-3-thiols as antibacterial agents and enzyme inhibitors positions 4-(2-Aminoethyl)-5-ethyl-4H-1,2,4-triazole-3-thiol as a valuable starting point for medicinal chemistry campaigns and biochemical probe development.

• [1] Design, synthesis and antibacterial activities of 5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol derivatives containing Schiff base formation as FabH inhibitory. Bioorg Med Chem Lett. 2014, 24(1), 90-5. View Source
• [2] Discovery of 1,2,4-Triazole-3-thione Derivatives as Potent and Selective DCN1 Inhibitors for Pathological Cardiac Fibrosis and Remodeling. J Med Chem. 2024. View Source

4-(2-Aminoethyl)-5-ethyl-4H-1,2,4-triazole-3-thiol Application Scenarios

Metal-Organic Framework (MOF) Synthesis

The compound's thione-thiol tautomerism and N4-aminoethyl substituent enable it to serve as a versatile linker for constructing metal-organic frameworks with unique topologies. Procurement is justified for research groups focused on developing functional materials with tunable porosity, catalytic activity, or sensing capabilities [1].

Water-Soluble Corrosion Inhibitors

Based on the strong corrosion inhibition demonstrated by 4-amino-substituted triazole-3-thiols [2], 4-(2-Aminoethyl)-5-ethyl-4H-1,2,4-triazole-3-thiol is a suitable candidate for formulating water-based corrosion inhibitor packages. Its 2-aminoethyl group enhances water solubility compared to more hydrophobic analogs, making it preferable for applications in industrial cooling systems, acid pickling baths, and oilfield acidizing operations.

Antibacterial & Enzyme Inhibitor Lead Optimization

Given the potent antibacterial and enzyme inhibitory activities of structurally related triazole-3-thiols [3], this compound can be procured as a core scaffold for structure-activity relationship (SAR) studies. It is particularly suited for hit-to-lead campaigns targeting FabH, DCN1, or other enzymes where the 1,2,4-triazole-3-thiol moiety has demonstrated high affinity [3][4].

Bioconjugation & Chemical Biology Tools

The primary amine on the 2-aminoethyl group provides a convenient handle for bioconjugation via amide bond formation or NHS-ester chemistry. This enables the attachment of the triazole-3-thiol core to fluorophores, biotin, or solid supports, facilitating the creation of chemical probes for target identification, pull-down assays, and imaging studies in chemical biology [1].

Application

Selection Property

Validation Focus

MOF synthesis

Thione-thiol tautomerism, aminoethyl ligation

Coordination topology and stability review

Corrosion inhibitor screening

Aminoethyl-substituted hydrophilicity

Corrosion inhibition efficiency testing

Antimicrobial lead scaffold

1,2,4-triazole-3-thiol core

Antimicrobial and enzyme inhibition assays

Bioconjugation probe

Primary amine handle for coupling

Labeling efficiency and target binding validation

• [1] Synthesis, characterization and crystal structure of new silver(I) and palladium(II) complexes containing 1,2,4-triazole moieties. Polyhedron. 2008, 27(6), 1655-1664. View Source
• [2] 4-amino-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment: experimental and theoretical studies. BMC Chemistry. 2025, 19, 205. View Source
• [3] Design, synthesis and antibacterial activities of 5-(pyrazin-2-yl)-4H-1,2,4-triazole-3-thiol derivatives containing Schiff base formation as FabH inhibitory. Bioorg Med Chem Lett. 2014, 24(1), 90-5. View Source
• [4] Discovery of 1,2,4-Triazole-3-thione Derivatives as Potent and Selective DCN1 Inhibitors for Pathological Cardiac Fibrosis and Remodeling. J Med Chem. 2024. View Source